2-Chloro-N-(1-pyridin-4-ylpiperidin-4-yl)acetamide;hydrochloride

• IUPAC Name: 2-chloro-N-(1-pyridin-4-ylpiperidin-4-yl)acetamide;hydrochloride
• InChI: InChI=1S/C12H16ClN3O.ClH/c13-9-12(17)15-10-3-7-16(8-4-10)11-1-5-14-6-2-11;/h1-2,5-6,10H,3-4,7-9H2,(H,15,17);1H
• InChI Key: YDJIJFKCVNNXOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CCl)C2=CC=NC=C2.Cl
• Molecular Formula: C12H17Cl2N3O
• Molecular Weight: 290.19 g/mol

Description

The compound is a chlorinated organic compound with a complex structure involving a pyridine and piperidine ring. It’s likely to be a solid at room temperature.

Synthesis Analysis

While specific synthesis methods for this compound aren’t available, similar compounds are often synthesized through various organic reactions involving the corresponding amines and acids.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of the pyridine and piperidine rings. The exact structure would depend on the positions of the various substituents on these rings.

Physical And Chemical Properties Analysis

Based on similar compounds, it’s likely to be a solid at room temperature. Other properties like solubility, melting point, etc., would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound isn’t clear from the available information. It would likely depend on its intended use, such as whether it’s designed to interact with biological systems.

Future Directions

The future directions for this compound would likely depend on its intended applications. For example, if it shows promise in biological systems, further studies could be conducted to optimize its properties.